Caulophyllogenin
Caulophyllogenin
Brand Name:
Vulcanchem
CAS No.:
52936-64-8
VCID:
VC0190760
InChI:
InChI=1S/C30H48O5/c1-25(2)13-14-30(24(34)35)19(15-25)18-7-8-21-26(3)11-10-22(32)27(4,17-31)20(26)9-12-28(21,5)29(18,6)16-23(30)33/h7,19-23,31-33H,8-17H2,1-6H3,(H,34,35)/t19-,20+,21+,22-,23+,26-,27-,28+,29+,30+/m0/s1
SMILES:
Molecular Formula:
C30H48O5
Molecular Weight:
488.7 g/mol
Caulophyllogenin
CAS No.: 52936-64-8
Natural Products
VCID: VC0190760
Molecular Formula: C30H48O5
Molecular Weight: 488.7 g/mol
| CAS No. | 52936-64-8 |
|---|---|
| Product Name | Caulophyllogenin |
| Molecular Formula | C30H48O5 |
| Molecular Weight | 488.7 g/mol |
| IUPAC Name | (4aR,5R,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-5,10-dihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid |
| Standard InChI | InChI=1S/C30H48O5/c1-25(2)13-14-30(24(34)35)19(15-25)18-7-8-21-26(3)11-10-22(32)27(4,17-31)20(26)9-12-28(21,5)29(18,6)16-23(30)33/h7,19-23,31-33H,8-17H2,1-6H3,(H,34,35)/t19-,20+,21+,22-,23+,26-,27-,28+,29+,30+/m0/s1 |
| Standard InChIKey | FABOBEOYNMHSHB-UAWZMHPWSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H]([C@@]([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(C[C@H]([C@@]5([C@H]4CC(CC5)(C)C)C(=O)O)O)C)C)(C)CO)O |
| Canonical SMILES | CC1(CCC2(C(C1)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2O)C)C)(C)CO)O)C)C(=O)O)C |
| Synonyms | (3beta,16alpha)-3,16,23-trihydroxyolean-12-en-28-oic acid caulophyllogenin |
| PubChem Compound | 104361 |
| Last Modified | Nov 11 2021 |
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